Cas no 881040-29-5 (2,6-dimethyl 1H-indole-2,6-dicarboxylate)

2,6-dimethyl 1H-indole-2,6-dicarboxylate structure
881040-29-5 structure
Product Name:2,6-dimethyl 1H-indole-2,6-dicarboxylate
CAS No:881040-29-5
MF:C12H11NO4
MW:233.220043420792
MDL:MFCD06653349
CID:69238
PubChem ID:4715254
Update Time:2024-10-26

2,6-dimethyl 1H-indole-2,6-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • Dimethyl 1H-indole-2,6-dicarboxylate
    • diethyl 1H-indole-2,6-dicarboxylate
    • 2,6-dimethyl ester 1H-Indole-2,6-dicarboxylic acid
    • 1H-indole-2,6-dicarboxylic acid dimethyl ester
    • 1H-INDOLE-2,6-DICARBOXYLIC ACID,2,6-DIMETHYL ESTER
    • DIMETHYL INDOLE-2,6-DICARBOXYLATE
    • 1H-Indole-2,6-dicarboxylicacid, dimethyl ester (9CI)
    • 2,6-dimethyl 1H-indole-2,6-dicarboxylate
    • 1H-Indole-2,6-dicarboxylic acid, dimethyl ester (9CI)
    • 2,6-Dimethyl 1H-indole-2,6-dicarboxylate (ACI)
    • CS-0054389
    • EN300-1086719
    • 1H-INDOLE-2,6-DICARBOXYLIC ACID, 2,6-DIMETHYL ESTER
    • BS-49591
    • 881040-29-5
    • DTXSID30405847
    • AC-22710
    • SCHEMBL6421763
    • MFCD06653349
    • dimethyl1H-indole-2,6-dicarboxylate
    • AKOS001476664
    • J-504694
    • MDL： MFCD06653349
    • Inchi： 1S/C12H11NO4/c1-16-11(14)8-4-3-7-5-10(12(15)17-2)13-9(7)6-8/h3-6,13H,1-2H3
    • InChI Key： WBAMUOTUHSKBPC-UHFFFAOYSA-N
    • SMILES： O=C(C1C=C2C(C=C(C(OC)=O)N2)=CC=1)OC

Computed Properties

  • Exact Mass: 233.06900
  • Monoisotopic Mass: 233.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 7
  • XLogP3: nothing
  • Topological Polar Surface Area: 68.4A^2

Experimental Properties

  • Density: 1.312
  • Boiling Point: 400.1 °C at 760 mmHg
  • Flash Point: 400.1 °C at 760 mmHg
  • Refractive Index: 1.615
  • PSA: 68.39000
  • LogP: 1.74110

2,6-dimethyl 1H-indole-2,6-dicarboxylate Security Information

  • HazardClass：IRRITANT

2,6-dimethyl 1H-indole-2,6-dicarboxylate Pricemore >>

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2,6-dimethyl 1H-indole-2,6-dicarboxylate Production Method

Production Method 1

881040-29-5 881040-29-5
Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: Dabco ,  Cuprous iodide Solvents: 1,4-Dioxane ;  5 h, reflux
Reference
CuI-catalyzed intramolecular cyclization of 3-(2-aminophenyl)-2-bromoacrylate: synthesis of 2-carboxyindoles
Xiao, Xiong; Chen, Tian-Qi; Ren, Jiangmeng; Chen, Wei-Dong; Zeng, Bu-Bing, Tetrahedron Letters, 2014, 55(13), 2056-2060

Production Method 2

863870-44-4 863870-44-4
881040-29-5 881040-29-5
Reaction Conditions
1.1 Reagents: Diisopropylethylamine Catalysts: Triphenylphosphine ,  Dichlorobis(triphenylphosphine)palladium Solvents: Methanol ,  Tetrahydrofuran ;  10 atm, rt; 20 h, 110 °C
Reference
Tandem Palladium-Catalyzed N,C-Coupling/Carbonylation Sequence for the Synthesis of 2-Carboxyindoles
Vieira, Tiago O.; Meaney, Laura A.; Shi, Yong-Ling; Alper, Howard, Organic Letters, 2008, 10(21), 4899-4901

2,6-dimethyl 1H-indole-2,6-dicarboxylate Raw materials

2,6-dimethyl 1H-indole-2,6-dicarboxylate Preparation Products

2,6-dimethyl 1H-indole-2,6-dicarboxylate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:881040-29-5)2,6-dimethyl 1H-indole-2,6-dicarboxylate
Order Number:A10482
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:26
Price ($):312.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:881040-29-5)2,6-dimethyl 1H-indole-2,6-dicarboxylate
A10482
Purity:99%
Quantity:5g
Price ($):312.0
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